Cas no 2639404-90-1 (tert-butyl 6-methoxy-1H,2H,3H-pyrrolo2,3-bpyridine-2-carboxylate)

• Product Name: tert-butyl 6-methoxy-1H,2H,3H-pyrrolo2,3-bpyridine-2-carboxylate
• CAS No: 2639404-90-1
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 5664040
• PubChem ID: 165902215
• Update Time: 2025-08-04

tert-butyl 6-methoxy-1H,2H,3H-pyrrolo2,3-bpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-methoxy-1H,2H,3H-pyrrolo[2,3-b]pyridine-2-carboxylate
• 2639404-90-1
• EN300-27725326
• tert-butyl 6-methoxy-1H,2H,3H-pyrrolo2,3-bpyridine-2-carboxylate

• Inchi： 1S/C13H18N2O3/c1-13(2,3)18-12(16)9-7-8-5-6-10(17-4)15-11(8)14-9/h5-6,9H,7H2,1-4H3,(H,14,15)
• InChI Key： YEETWCGNFYHDEI-UHFFFAOYSA-N
• SMILES： O(C(C1CC2C=CC(=NC=2N1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 250.13174244g/mol
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 60.4Ų

Additional information on tert-butyl 6-methoxy-1H,2H,3H-pyrrolo2,3-bpyridine-2-carboxylate

tert-butyl 6-methoxy-1H,2H,3H-pyrrolo[2,3-b]pyridine-2-carboxylate: A Comprehensive Overview

The compound tert-butyl 6-methoxy-1H,2H,3H-pyrrolo[2,3-b]pyridine-2-carboxylate (CAS No. 2639404-90-1) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are known for their unique structural features and diverse applications. The tert-butyl group attached to the carboxylate position adds steric bulk, which can influence the compound's reactivity and solubility properties. The 6-methoxy substituent introduces electronic effects that can modulate the molecule's activity in biological systems.

Recent studies have highlighted the importance of pyrrolopyridines in drug discovery. For instance, researchers have explored the tert-butyl 6-methoxy-1H,2H,3H-pyrrolo[2,3-b]pyridine-2-carboxylate as a potential lead compound for developing new therapeutic agents. Its structure allows for easy functionalization, making it a versatile scaffold for medicinal chemists. The CAS No. 2639404-90-1 identifier ensures that this compound can be accurately referenced in scientific literature and databases.

The synthesis of tert-butyl 6-methoxy-1H,2H,3H-pyrrolo[2,3-b]pyridine-2-carboxylate involves a multi-step process that typically includes cyclization reactions and subsequent functional group transformations. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-quality products. This approach not only accelerates the discovery process but also aligns with green chemistry principles by minimizing waste and energy consumption.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various disease states. For example, it has demonstrated moderate inhibitory activity against certain kinases involved in cancer progression. The 6-methoxy group is believed to play a critical role in modulating these activities by influencing the molecule's interaction with target proteins.

From an analytical standpoint, the characterization of tert-butyl 6-methoxy-1H,2H,3H-pyrrolo[2,3-b]pyridine-2-carboxylate has been carried out using advanced techniques such as NMR spectroscopy and mass spectrometry. These methods provide detailed insights into the compound's structure and purity. The CAS No. 2639404-90-1 serves as a reliable identifier for ensuring consistency across different studies and laboratories.

Looking ahead, the development of analogs based on this compound holds significant potential for expanding its application scope. Researchers are actively exploring modifications to the tert-butyl and methoxy groups to optimize pharmacokinetic properties such as bioavailability and metabolic stability.

In conclusion, tert-butyl 6-methoxy-1H,2H,3H-pyrrolo[2,3-b]pyridine-2-carboxylate (CAS No. 2639404-90-1) represents a valuable addition to the arsenal of chemical tools available for drug discovery and materials science. Its unique structure and versatile properties make it an exciting subject for further research and development.